molecular formula C12H14O3 B8683783 2-Methyl-4-oxo-4-(p-tolyl)butyric acid

2-Methyl-4-oxo-4-(p-tolyl)butyric acid

Cat. No.: B8683783
M. Wt: 206.24 g/mol
InChI Key: UEOKILRKFFJCLT-UHFFFAOYSA-N
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Description

2-Methyl-4-oxo-4-(p-tolyl)butyric acid is a useful research compound. Its molecular formula is C12H14O3 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H14O3

Molecular Weight

206.24 g/mol

IUPAC Name

2-methyl-4-(4-methylphenyl)-4-oxobutanoic acid

InChI

InChI=1S/C12H14O3/c1-8-3-5-10(6-4-8)11(13)7-9(2)12(14)15/h3-6,9H,7H2,1-2H3,(H,14,15)

InChI Key

UEOKILRKFFJCLT-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C(=O)CC(C)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Aluminium trichloride (50.7 g, 0.38 mol) is added, portionwise, over 15 min, to a solution of methylsuccinic anhydride (20 g, 0.175 mol), toluene (32.3 g, 0.35 mol) and nitrobenzene (100 ml). The reaction mixture is stirred for 3 hours and then warmed to 80° C. for half an hour. On cooling, it is quenched with water (75 ml) and then conc HCl (30 ml). The solid ppt. is filtered, dissolved in Na2CO3 solution, washed with CH2Cl2, re-acidified and the product filtered to yield 23.4 g of 3-(4-methylbenzoyl)-2-methyl-propionic acid as a white solid, m.p. 168°-170°.
Quantity
50.7 g
Type
reactant
Reaction Step One
Quantity
20 g
Type
reactant
Reaction Step Two
Quantity
32.3 g
Type
reactant
Reaction Step Three
Quantity
100 mL
Type
solvent
Reaction Step Four

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